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Compound of Interest

Compound Name: Heptyl decanoate

CAS No.: 60160-17-0

Cat. No.: B1595926

Get Quote

This in-depth technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, reactivity, applications, and safety considerations of heptyl decanoate.

This document is intended for researchers, scientists, and professionals in the field of drug

development who require a thorough understanding of this versatile ester for their work.

Introduction
Heptyl decanoate (C₁₇H₃₄O₂) is the ester formed from the condensation of decanoic acid and

heptanol. It is a colorless, clear liquid with a characteristic winey or brandy-like odor. As a long-

chain fatty acid ester, its lipophilic nature governs many of its physical and chemical properties,

making it a valuable ingredient in the flavor, fragrance, and cosmetic industries. Furthermore,

its potential as an excipient in pharmaceutical formulations is an area of growing interest. This

guide will delve into the core scientific principles and practical methodologies associated with

heptyl decanoate, providing a robust resource for its effective utilization in research and

development.
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Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of heptyl decanoate is

fundamental to its application. These properties are summarized in the tables below and

discussed in the subsequent sections.

Identifiers and Molecular Characteristics
Identifier Value Source

IUPAC Name heptyl decanoate PubChem

CAS Number 60160-17-0 The Good Scents Company

Molecular Formula C₁₇H₃₄O₂ PubChem

Molecular Weight 270.45 g/mol PubChem

Canonical SMILES
CCCCCCCCCC(=O)OCCCCC

CC
PubChem

InChI

InChI=1S/C17H34O2/c1-3-5-7-

9-10-11-13-15-17(18)19-16-

14-12-8-6-4-2/h3-16H2,1-2H3

PubChem

Synonyms

Heptyl caprate, n-Capric acid

n-heptyl ester, Decanoic acid,

heptyl ester

PubChem

Physical Properties
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Property Value Source

Appearance Colorless, clear liquid The Good Scents Company

Odor Winey, brandy, cognac The Good Scents Company

Boiling Point
319.00 to 321.00 °C @ 760.00

mm Hg
The Good Scents Company

Flash Point 148.89 °C (300.00 °F) TCC The Good Scents Company

Vapor Pressure
0.000321 mmHg @ 25.00 °C

(estimated)
The Good Scents Company

Solubility

Soluble in alcohol; Insoluble in

water (0.01172 mg/L @ 25 °C,

estimated)

The Good Scents Company

logP (o/w) 7.409 (estimated) The Good Scents Company

The high boiling point and flash point are indicative of the compound's low volatility, a desirable

trait for applications requiring stability at elevated temperatures. Its insolubility in water and high

octanol-water partition coefficient (logP) highlight its significant lipophilic character, which is a

key consideration for its use as a non-aqueous solvent or as an emollient in cosmetic

formulations.

Synthesis and Reactivity
Synthesis of Heptyl Decanoate
The most common and industrially scalable method for synthesizing heptyl decanoate is

through Fischer esterification. This acid-catalyzed reaction involves the condensation of

decanoic acid with heptanol.

Reaction Scheme:
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Decanoic Acid
(Capric Acid) Heptyl Decanoate

+ Heptanol
(H⁺ catalyst, heat)

Heptanol

Water
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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